Cas no 168619-07-6 (3-(furan-3-yl)benzoic acid)

• Product Name: 3-(furan-3-yl)benzoic acid
• CAS No: 168619-07-6
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 905073
• PubChem ID: 18945133
• Update Time: 2025-04-19

3-(furan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Formylfuran-3-yl)benzoic acid
• 3-(Furan-3-yl)benzoic acid
• 3-(5-Formylfuran-3-yl)benzoic acid
• Benzoic acid, 3-(3-furanyl)-
• 3-(furan-3-yl)benzoicacid
• CS-0224684
• 3-fur-3-ylbenzoic acid
• F2167-0767
• DCAILKBZRXPEOL-UHFFFAOYSA-N
• EN300-120466
• SCHEMBL419097
• AKOS013263785
• Z1179935330
• 168619-07-6
• 3-(furan-3-yl)benzoic acid

• Inchi： 1S/C11H8O3/c12-11(13)9-3-1-2-8(6-9)10-4-5-14-7-10/h1-7H,(H,12,13)
• InChI Key： DCAILKBZRXPEOL-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 216.04200
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 67.51000
• LogP: 2.45730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids